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Compound of Interest

Compound Name:
Methyl 5-chloro-2-

cyclopropoxybenzoate

Cat. No.: B8708234

Get Quote

As a Senior Application Scientist in early-stage drug discovery, I frequently encounter the

challenge of designing sterically hindered, metabolically stable aryl ethers. Methyl 5-chloro-2-
cyclopropoxybenzoate (CAS 959749-02-1) represents a highly specialized and critical

building block in this domain[1]. The cyclopropoxy moiety provides a unique rigidified

conformation that significantly alters the spatial trajectory of the oxygen lone pairs compared to

standard methoxy or ethoxy groups. This structural nuance enhances target binding affinity and

resists oxidative dealkylation by cytochrome P450 enzymes.

Chemical Identity & Physiochemical Data
Understanding the baseline physiochemical properties of this intermediate is essential for

predicting its behavior in downstream coupling reactions and chromatographic purifications.
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Property Value

Chemical Name Methyl 5-chloro-2-cyclopropoxybenzoate

CAS Registry Number 959749-02-1

Molecular Formula C11H11ClO3

Molecular Weight 226.66 g/mol

SMILES String O=C(OC)C1=CC(Cl)=CC=C1OC2CC2

LogP (Predicted) ~4.0

Topological Polar Surface Area 35.5 Å²

Hydrogen Bond Acceptors/Donors 3 / 0

Rotatable Bonds 5

Data supported by chemical registry databases 12.

Pharmacological Context: Cannabinoid Receptor 2
(CB2) Modulation
In modern medicinal chemistry, this compound is predominantly utilized as an advanced

intermediate in the synthesis of highly selective Cannabinoid Receptor 2 (CB2) agonists 3.

Unlike CB1 receptors, which are localized in the central nervous system and mediate

psychoactive effects, CB2 receptors are primarily expressed on peripheral immune cells.

Agonism of the CB2 receptor is a validated strategy for attenuating neuropathic pain and

inflammatory hyperalgesia without CNS liabilities[3].
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Figure 1: CB2 receptor activation pathway highlighting downstream analgesic effects.
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Synthetic Methodology & Mechanistic Causality
In our experience, the direct O-cyclopropylation of phenols via standard SN2 displacement

using cyclopropyl halides is thermodynamically and kinetically disfavored due to the immense

ring strain and the high energy of the required transition state. To circumvent this, we employ a

two-step sequence: vinylation followed by a Simmons-Smith cyclopropanation. This

methodology has been rigorously validated in 4[4], drawing foundational principles from the

stereocontrolled preparations originally described by Maligres et al. 5[3].
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Figure 2: Step-by-step synthetic workflow for Methyl 5-chloro-2-cyclopropoxybenzoate.
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Experimental Protocol: Self-Validating Synthesis
Phase 1: Synthesis of Methyl 5-chloro-2-(vinyloxy)benzoate (CAS 959749-01-0)

Causality: Installing a vinyl group activates the oxygen-adjacent pi-system, creating an

electron-rich alkene primed for electrophilic carbene addition[2].

Execution: Dissolve methyl 5-chloro-2-hydroxybenzoate in anhydrous N,N-

dimethylformamide (DMF). Add K2CO3 (3.0 eq) and the appropriate vinylating reagent (or

proceed via a 2-chloroethyl ether intermediate followed by elimination)[4][2]. Stir at ambient

temperature until complete conversion is achieved.

Self-Validation Checkpoint: Extract and analyze the organic layer via LC-MS. The

intermediate must exhibit an [M+H]+ peak at m/z 213 and an [M+NH4]+ peak at m/z 230[4].

1H NMR must confirm the disappearance of the phenolic -OH signal (~10.5 ppm) and the

emergence of characteristic vinylic proton multiplets (4.5–6.5 ppm).

Phase 2: Simmons-Smith Cyclopropanation

Causality: Diethylzinc reacts with chloroiodomethane to form a highly reactive zinc carbenoid

(IZnCH2Cl). The ethereal oxygen of the vinyloxy group coordinates the zinc, directing the

carbenoid to undergo a concerted, stereospecific [2+1] cycloaddition, yielding the

cyclopropane ring[4].

Preparation: Dissolve the purified methyl 5-chloro-2-(vinyloxy)benzoate (1.0 eq, e.g., 6.1

mmol) in anhydrous 1,2-dichloroethane (15 mL) under a strict argon atmosphere[4].

Thermal Control: Cool the reactor to -5 °C. Crucial Step: Maintaining sub-zero temperatures

during initiation is non-negotiable to prevent the runaway exothermic decomposition of the

carbenoid species.

Reagent Addition: Add chloroiodomethane (3.18 eq, e.g., 19.4 mmol) directly to the

solution[4].

Carbenoid Generation: Using a programmable syringe pump, add diethylzinc (1.0 M solution

in hexanes, 1.59 eq, e.g., 9.7 mL) dropwise over exactly 60 minutes[4]. Causality: Slow
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addition ensures the carbenoid is consumed by the alkene as rapidly as it is generated,

preventing dangerous accumulation and side-polymerization.

Maturation: Allow the mixture to gradually warm to ambient temperature and stir for 12-18

hours[4].

Quench & Isolate: Quench carefully with saturated aqueous NH4Cl. Extract with ethyl

acetate, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

Self-Validation Checkpoint: Purify via silica gel chromatography. Analyze the product via 1H

NMR. The vinylic protons must be completely absent. The successful formation of the

cyclopropyl ring is confirmed by highly shielded, distinct multiplets in the 0.6–0.9 ppm region.

References
Title: Methyl 5-chloro-2-cyclopropoxybenzoate (CAS 959749-02-1)
Title: US20100093814A1 - Novel compounds as cannabinoid receptor ligands and uses
thereof Source: Google Patents URL
Title: US8895592B2 - Compounds as cannabinoid receptor ligands Source: Google Patents
URL
Title: Biomass Derived Furfural-Based Facile Synthesis of Protected (2S)-phenyl-3-
piperidone (Citing Maligres et al., 2002)
Title: methyl 5-chloro-2-(2-chloroethoxy)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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